Cas no 138045-36-0 (2-Butynamide,4-(2-chloro-4-fluorophenoxy)-N-(4-cyanophenyl)-N-methyl-)

• Product name: 2-Butynamide,4-(2-chloro-4-fluorophenoxy)-N-(4-cyanophenyl)-N-methyl-
• CAS No: 138045-36-0
• MF: C₁₈H₁₂ClFN₂O₂
• MW: 342.751486778259
• CID: 1249133

2-Butynamide,4-(2-chloro-4-fluorophenoxy)-N-(4-cyanophenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butynamide,4-(2-chloro-4-fluorophenoxy)-N-(4-cyanophenyl)-N-methyl-
• 2-Butynamide, 4-(2-chloro-4-fluorophenoxy)-N-(4-cyanophenyl)-N-methyl-

• Inchi： 1S/C18H12ClFN2O2/c1-22(15-7-4-13(12-21)5-8-15)18(23)3-2-10-24-17-9-6-14(20)11-16(17)19/h4-9,11H,10H2,1H3
• InChI Key： TUIBKNKQEPWLJL-UHFFFAOYSA-N
• SMILES： C(N(C1=CC=C(C#N)C=C1)C)(=O)C#CCOC1=CC=C(F)C=C1Cl

Computed Properties

• Exact Mass: 342.05726

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 513.2±60.0 °C(Predicted)
• PSA: 53.33
• pka: -3.30±0.50(Predicted)